Cas no 1232424-44-0 (Methyl 4-bromo-3-cyanobenzoate)

• Product Name: Methyl 4-bromo-3-cyanobenzoate
• CAS No: 1232424-44-0
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD18398742
• CID: 1091067
• PubChem ID: 67424845
• Update Time: 2025-07-28

Methyl 4-bromo-3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-cyanobenzoate
• CL9177
• DB-172257
• methyl 4-bromo-3-cyano-benzoate
• OAXDJXKMGGXRNZ-UHFFFAOYSA-N
• MFCD18398742
• Benzoic acid, 4-bromo-3-cyano-, methyl ester
• METHYL4-BROMO-3-CYANOBENZOATE
• AKOS022186249
• AM805689
• AS-46234
• 1232424-44-0
• A909772
• SY123812
• SCHEMBL2483007
• CS-0037572

• MDL： MFCD18398742
• Inchi： 1S/C9H6BrNO2/c1-13-9(12)6-2-3-8(10)7(4-6)5-11/h2-4H,1H3
• InChI Key： OAXDJXKMGGXRNZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=CC=1C#N

Computed Properties

• Exact Mass: 238.95819g/mol
• Monoisotopic Mass: 238.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1Ų